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Compound of Interest

Compound Name: Anthothecol

Cat. No.: B1261871

Get Quote

Essential guidance on the safe and compliant disposal of the research chemical Anthothecol,
ensuring the protection of personnel and the environment.

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to laboratory safety and regulatory compliance.

Anthothecol, a limonoid compound derived from the Meliaceae family, is noted for its potential

as an antimalarial agent.[1][2] While a specific Safety Data Sheet (SDS) detailing its disposal is

not readily available, this guide provides a framework for its proper disposal based on general

principles of laboratory chemical waste management.

Understanding Anthothecol: Chemical Properties
A summary of key chemical properties of Anthothecol is provided below to inform handling

and disposal procedures.
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Property Value

Molecular Formula C₂₈H₃₂O₇[1]

Molecular Weight 480.55 g/mol [1]

Purity Min. 95%[1]

Synonyms

17-(furan-3-yl)-6-hydroxy-4,4,8-trimethyl-3,7-

dioxo-14,15-epoxyandrosta-1,5-dien-11-yl

acetate[1]

CAS Number 10410-83-0[1]

General Disposal Procedures for Research-Grade
Chemicals
In the absence of specific manufacturer guidelines for Anthothecol, it should be treated as a

potentially hazardous chemical waste. The following procedures are based on established best

practices for the disposal of research-grade chemicals and antineoplastic agents.[3][4][5]

1. Unused or Expired Anthothecol:

Do not dispose of in regular trash or down the drain.[3][6]

The product should be disposed of as hazardous chemical waste.

Keep the compound in its original, properly labeled container. If the original container is

compromised, use a compatible and properly labeled waste container.[5]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal in accordance with federal, state, and local regulations.[3][5]

2. Contaminated Labware and Personal Protective Equipment (PPE):

Solid Waste: Items such as gloves, absorbent pads, and empty vials that are contaminated

with Anthothecol should be considered trace chemical waste.

Place these items in a designated, clearly labeled hazardous waste container.[3]
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Do not mix with regular trash or biohazardous waste unless specified by your institution's

EHS guidelines.

Sharps: Needles and syringes contaminated with Anthothecol must be disposed of in a

designated sharps container for hazardous chemical waste.[3] Do not place these in a

regular sharps container intended for biohazardous waste.

Glassware: Reusable glassware should be decontaminated. If decontamination is not

feasible, it should be disposed of as hazardous waste.

3. Anthothecol Solutions:

Aqueous Solutions: Aqueous solutions containing Anthothecol should be collected in a

designated hazardous waste container. Do not dispose of these solutions down the drain.[7]

The container must be properly labeled with the contents and approximate concentrations.

Solvent Solutions: Solutions of Anthothecol in organic solvents must be collected in a

designated solvent waste container that is compatible with the solvent used. Ensure

halogenated and non-halogenated solvent wastes are segregated as per your institution's

guidelines.[5]

Experimental Protocols
While specific experimental protocols for the disposal of Anthothecol are not available, the

general principle of chemical waste management involves segregation, proper containment,

and clear labeling, followed by disposal through a licensed hazardous waste handler

coordinated by the institution's EHS department.

Visualizing the Disposal Workflow
The following diagram illustrates a generalized workflow for the proper disposal of a research

chemical like Anthothecol.
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General Disposal Workflow for Research Chemicals

Waste Generation
(Unused Product, Contaminated Labware, Solutions)

Segregate Waste Streams
(Solid, Liquid, Sharps)

Categorize

Package in Compatible, Labeled Containers

Contain

Store in Designated Satellite Accumulation Area

Store

Request Waste Pickup from EHS

Schedule

EHS Collection and Consolidation

Transfer

Final Disposal by Licensed Hazardous Waste Vendor

Process

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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